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Compound of Interest

Compound Name: 3-methylbut-3-enal

Cat. No.: B3045679

Technical Guide: 3-Methylbut-3-enal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-methylbut-3-enal, a versatile organic
compound. The document details its fundamental properties, synthesis, and chemical behavior,
with a focus on data relevant to research and development.

Core Properties of 3-Methylbut-3-enal

3-Methylbut-3-enal is a volatile organic compound with the molecular formula CsHsO.[1][2][3]
[4][5] Its structure features a terminal double bond, which makes it a useful precursor in various
organic syntheses.[1]

Property Value Source
Molecular Formula CsHsO [LI[21[3][4][5]
Molecular Weight 84.12 g/mol [1][2][5]
IUPAC Name 3-methylbut-3-enal [11[5]

CAS Number 1118-59-8 [1][4][5]

Synthesis of 3-Methylbut-3-enal via Swern Oxidation
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A common method for synthesizing 3-methylbut-3-enal is the Swern oxidation of 3-methylbut-
3-en-1-0l.[3] This reaction provides a good yield of the desired aldehyde under mild conditions.

[3]

Experimental Protocol

Materials:

o Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

e 3-Methylbut-3-en-1-ol

e Triethylamine

e Dichloromethane (dry)

o Water

« Silica gel for column chromatography
o Petroleum ether

o Ethyl acetate

Procedure:

e At-78 °C, dissolve oxalyl chloride (7.4 mL, 87 mmol) in 500 mL of dry dichloromethane.

e Slowly add DMSO (12.4 mL, 174 mmol) dropwise. Allow the reaction to proceed for 15
minutes until gas evolution ceases.

e Dissolve 3-methylbut-3-en-1-ol (5.9 mL, 58 mmol) in 80 mL of dry dichloromethane and add
it dropwise to the reaction mixture.

 After reacting at -78 °C for 45 minutes, add triethylamine (40.0 mL, 290 mmol) to quench the
reaction.
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» Allow the mixture to warm to room temperature and stir overnight.
e Add 150 mL of water.

e The organic phase is then concentrated and purified by flash column chromatography on
silica gel using petroleum ether-ethyl acetate (50:1 v/v) as the eluent to yield 3-methylbut-3-
enal.[3]
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Swern Oxidation Workflow for 3-Methylbut-3-enal Synthesis
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Caption: Swern Oxidation Workflow
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Isomerization to 3-Methylbut-2-enal

3-Methylbut-3-enal readily isomerizes to its more thermodynamically stable conjugated
isomer, 3-methylbut-2-enal (prenal).[1] This isomerization can be catalyzed by either acids or
bases.[1] The acid-catalyzed mechanism likely involves the protonation of the carbonyl oxygen
or the terminal carbon of the double bond, leading to a carbocation intermediate that
rearranges to form the more stable conjugated system.[1]

Acid-Catalyzed Isomerization

G-Methylbut—B—enaD

H+
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Caption: Isomerization Pathway

Spectroscopic Characterization

The structure of 3-methylbut-3-enal can be confirmed using various spectroscopic techniques.
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Technique Expected Observations

Signals corresponding to the aldehydic proton,

1H NMR T
vinylic protons, and methyl protons.
Resonances for the carbonyl carbon, sp?

13C NMR hybridized carbons of the double bond, and the
methyl carbons.
Characteristic absorption bands for the C=0

IR Spectroscopy stretch of the aldehyde and the C=C stretch of

the alkene.

A molecular ion peak corresponding to the

Mass Spectrometr
P Y molecular weight of 84.12 g/mol .

Biological Relevance

While 3-methylbut-3-enal itself is noted for potential antibacterial activity, its isomer, 3-methyl-
2-butenal, has been studied in the context of cellular signaling.[1] As an a,B3-unsaturated
aldehyde, 3-methyl-2-butenal can inactivate protein tyrosine phosphatases (PTPs), which could
disrupt cellular signaling pathways. This highlights the potential for this class of compounds to

have significant biological effects.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3045679?utm_src=pdf-body
https://www.benchchem.com/product/b3045679
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Biological Impact of the Isomer
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Caption: Biological Impact Concept

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-methylbut-3-enal molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045679#3-methylbut-3-enal-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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